Cas no 89430-38-6 (L-Methioninamide,L-arginyl-L-prolyl-L-lysyl-L-prolyl-L-glutaminyl-L-glutaminyl-D-tryptophyl-L-phenylalanyl-D-tryptophyl-D-tryptophyl-)

• Product Name: L-Methioninamide,L-arginyl-L-prolyl-L-lysyl-L-prolyl-L-glutaminyl-L-glutaminyl-D-tryptophyl-L-phenylalanyl-D-tryptophyl-D-tryptophyl-
• CAS No: 89430-38-6
• MF: C₇₉H₁₀₅N₂₁O₁₃S
• MW: 1588.87691473961
• CID: 711727
• PubChem ID: 16143852
• Update Time: 2024-10-26

L-Methioninamide,L-arginyl-L-prolyl-L-lysyl-L-prolyl-L-glutaminyl-L-glutaminyl-D-tryptophyl-L-phenylalanyl-D-tryptophyl-D-tryptophyl- Chemical and Physical Properties

Names and Identifiers

• L-Methioninamide,L-arginyl-L-prolyl-L-lysyl-L-prolyl-L-glutaminyl-L-glutaminyl-D-tryptophyl-L-phenylalanyl-D-tryptophyl-D-tryptophyl-
• [D-TRP7,9,10]-SUBSTANCE P
• GP ANTAGONIST-2A
• L-Methioninamide,L-arginyl-L-prolyl-L-lysyl-L-prolyl-L-glutaminyl-L-glutaminyl-D-tryptophyl-L-...
• L-Methioninamide,L-arginyl-L-prolyl-L-lysyl-L-prolyl-L-glutaminyl-L-glutaminyl-D-tryptophyl-L-phenylalanyl-D-tryptophyl-D-try
• Arg-Pro-Lys-Pro-Gln-Gln-D-Trp-Phe-D-Trp-D-Trp-Met-NH2
• L-Arginyl-L-prolyl-L-lysyl-L-prolyl-L-glutaminyl-L-glutaminyl-D-tryptophyl-L-phenylalanyl-D-tryptophyl-D-tryptophyl-L-methioninamide (ACI)
• Substance P, 7-D-tryptophan-9-D-tryptophan-10-D-tryptophan- (9CI)
• 44: PN: WO2007058336 PAGE: 57 claimed protein
• DA-48937
• AKOS024456828
• [D-Trp7,9,10]-Substance P TFA
• PD079181
• 89430-38-6

• Inchi： 1S/C79H105N21O13S/c1-114-37-32-56(68(84)103)91-72(107)61(39-46-42-88-53-22-8-5-18-49(46)53)98-74(109)63(41-48-44-90-55-24-10-7-20-51(48)55)97-71(106)60(38-45-16-3-2-4-17-45)95-73(108)62(40-47-43-89-54-23-9-6-19-50(47)54)96-70(105)57(28-30-66(82)101)92-69(104)58(29-31-67(83)102)93-75(110)65-27-15-36-100(65)78(113)59(25-11-12-33-80)94-76(111)64-26-14-35-99(64)77(112)52(81)21-13-34-87-79(85)86/h2-10,16-20,22-24,42-44,52,56-65,88-90H,11-15,21,25-41,80-81H2,1H3,(H2,82,101)(H2,83,102)(H2,84,103)(H,91,107)(H,92,104)(H,93,110)(H,94,111)(H,95,108)(H,96,105)(H,97,106)(H,98,109)(H4,85,86,87)/t52-,56-,57-,58-,59-,60-,61+,62+,63+,64-,65-/m0/s1
• InChI Key： ZDXXOQXJCDHSRG-GGDSLUOHSA-N
• SMILES： C(C1=CNC2C=CC=CC1=2)[C@@H](NC(=O)[C@H](CC1C=CC=CC=1)NC(=O)[C@H](NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CCC(=O)N)NC([C@@H]1CCCN1C(=O)[C@H](CCCCN)NC([C@@H]1CCCN1C(=O)[C@@H](N)CCCNC(N)=N)=O)=O)CC1=CNC2C=CC=CC1=2)C(=O)N[C@@H](C(=O)N[C@H](C(=O)N)CCSC)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 1587.79000
• Monoisotopic Mass: 1587.79214366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 114
• Rotatable Bond Count: 45
• Complexity: 3300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 589Ų

Experimental Properties

• PSA: 589.30000
• LogP: 7.44590

L-Methioninamide,L-arginyl-L-prolyl-L-lysyl-L-prolyl-L-glutaminyl-L-glutaminyl-D-tryptophyl-L-phenylalanyl-D-tryptophyl-D-tryptophyl- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides